![molecular formula C15H15NO3S B4182360 N-[1-(1,3-benzodioxol-5-yl)ethyl]-2-(2-thienyl)acetamide](/img/structure/B4182360.png)
N-[1-(1,3-benzodioxol-5-yl)ethyl]-2-(2-thienyl)acetamide
Overview
Description
N-[1-(1,3-benzodioxol-5-yl)ethyl]-2-(2-thienyl)acetamide, commonly known as BDDTA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BDDTA is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 297.4 g/mol.
Scientific Research Applications
BDDTA has been extensively studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and cancer research. In medicinal chemistry, BDDTA has been shown to have analgesic and anti-inflammatory properties, making it a potential candidate for the development of new painkillers. In neuroscience, BDDTA has been found to act as a potent inhibitor of monoamine oxidase, an enzyme responsible for the degradation of neurotransmitters such as dopamine and serotonin, making it a potential candidate for the treatment of depression and other neurological disorders. In cancer research, BDDTA has been shown to inhibit the growth of cancer cells, making it a potential candidate for the development of new cancer therapies.
Mechanism of Action
The mechanism of action of BDDTA is not fully understood, but it is believed to involve the inhibition of various enzymes and receptors in the body. BDDTA has been shown to inhibit the activity of monoamine oxidase, which leads to an increase in the levels of neurotransmitters such as dopamine and serotonin in the brain. BDDTA has also been shown to inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death.
Biochemical and Physiological Effects:
BDDTA has been shown to have a variety of biochemical and physiological effects on the body. In animal studies, BDDTA has been found to have analgesic and anti-inflammatory properties, making it a potential candidate for the development of new painkillers. BDDTA has also been found to have anxiolytic and antidepressant effects, making it a potential candidate for the treatment of depression and anxiety disorders. In cancer research, BDDTA has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis, the process by which new blood vessels are formed.
Advantages and Limitations for Lab Experiments
BDDTA has several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize and purify, making it readily available for research purposes. Another advantage is that it has a wide range of potential applications in various fields, making it a versatile compound for research. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects. Another limitation is that it has not yet been tested in clinical trials, which limits its potential for therapeutic applications.
Future Directions
There are several future directions for research on BDDTA. One direction is to further investigate its mechanism of action, which will help to better understand its effects on the body and design more targeted experiments. Another direction is to test its potential as a treatment for various diseases, such as depression, anxiety disorders, and cancer. Additionally, further research can be done to explore its potential as a scaffold for the development of new drugs with improved efficacy and safety profiles.
properties
IUPAC Name |
N-[1-(1,3-benzodioxol-5-yl)ethyl]-2-thiophen-2-ylacetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15NO3S/c1-10(16-15(17)8-12-3-2-6-20-12)11-4-5-13-14(7-11)19-9-18-13/h2-7,10H,8-9H2,1H3,(H,16,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JYQRAADUVCMQRQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC2=C(C=C1)OCO2)NC(=O)CC3=CC=CS3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15NO3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.